Cas no 2584-71-6 ((2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid)

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid Properties

Names and Identifiers

• (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid
• H-D-cis-Hyp-OH
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolinecarboxylic acid
• D-cis-Hydroxyproline
• D-trans-Hydroxyproline
• cis-4-Hydroxy-D-proline
• Cls-4-Hydroxy-D-proline
• (cis)-4-Hydroxy-D-proline
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolidinecarboxylic acid
• (2R,4R)-(+)-4-Hydroxy-2-pyrrolidinecarboxylic acid D-allo-Hydroxyproline
• D-allo-Hydroxyproline
• d-cis-4-hydroxyproline
• (4R)-4-hydroxy-D-proline
• D-PROLINE, 4-HYDROXY-, (4R)-
• cis-4-hydroxy-d-prolin
• (2r,4r)-4-hydroxy-pyrrolidine-2-carboxylic acid
• cis -4-Hydroxy-D-proline
• (R)-allo-Hydroxyproline
• 4-Hydroxy-D-alloproline
• h-d-cishyp-oh
• PubChem12607
• cis4-hydroxy-D-pr
• (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid
• Q27101809
• UYA
• cis4-hydroxy-D-proline
• BDBM50357230
• W-107214
• MFCD00005252
• s3367
• (2R,4R)-4-hydroxypyrrolidinium-2-carboxylate
• CS-W008129
• C03440
• AKOS005258604
• 4-hydroxyproline
• cis-4-hydroxy-(D)-proline
• CHEMBL1229563
• AM20090318
• EN300-82445
• (2R,4R)-4-hydroxy pyrrolidine-2-carboxylic acid
• AS-12556
• AKOS000279991
• NSC 524341
• CHEBI:16231
• PMMYEEVYMWASQN-QWWZWVQMSA-N
• 4-(R)-hydroxypyrrolidine-2-(R)-carboxylic acid
• HY-W008129
• FT-0601717
• 2584-71-6
• (2R,4R)-(+)-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• h-d-cis-hyp-oh
• EINECS 219-963-5
• cis-4-hydroxy-pyrrolidine-2-carboxylic acid
• H1358
• NS00074090
• cis-4-Hydroxy-D-proline, Vetec(TM) reagent grade, 98%
• DTXSID20180494
• SCHEMBL85624
• 1ST170598
• +Expand

• MDL： MFCD00005252
• InChIKey： PMMYEEVYMWASQN-QWWZWVQMSA-N
• Inchi： 1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])N([H])[C@@]([H])(C(=O)O[H])C1([H])[H]

Computed Properties

• Exact Mass: 131.05800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.058
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: -0.87740
• PSA: 69.56000
• Refractive Index: 1.4300 (estimate)
• Water Partition Coefficient: 5 g/100 mL
• Boiling Point: 242.42°C (rough estimate)
• Melting Point: 243 °C (dec.) (lit.)
• Flash Point: 168.6 °C
• Color/Form: White to Yellow Solid
• Solubility: Soluble in water
• Specific Rotation: 58 º (c=2, water 24 ºC)
• Density: 1.3121 (rough estimate)

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S24/25-S22
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

(2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters